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For researchers, scientists, and professionals in drug development, utilizing patented
technologies is often a crucial component of innovative projects. When these technologies fall
under the purview of patent pools managed by entities like MPEG LA, now part of Via
Licensing Alliance, understanding the licensing process is paramount. This document provides
detailed application notes and protocols for securing licenses for academic research projects,
ensuring compliance and smooth project progression.

Understanding the Landscape: No Formal Academic
Program

It is important to note that Via Licensing Alliance, the successor to MPEG LA, does not
currently offer a publicly advertised, standardized academic or non-commercial research
licensing program. Licensing of their patent portfolios, which include standards essential to
technologies like AVC/H.264 and HEVC/H.265, is primarily geared towards commercial entities
with corresponding royalty structures.

However, the absence of a formal program does not preclude the possibility of securing a
license for academic research. Such requests are typically handled on a case-by-case basis,

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b16081214#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16081214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

necessitating a direct approach to Via Licensing Alliance.

Protocol for Initiating a Licensing Inquiry

Given the lack of a formal application process, researchers must proactively initiate contact and
provide a comprehensive overview of their project. The following protocol outlines the
recommended steps:

Step 1: Thorough Project Evaluation

Before contacting Via Licensing Alliance, conduct a thorough internal review of your research
project to determine the specific MPEG LA/Via Licensing Alliance-managed patents that are
essential to your work. This involves:

« Identifying the specific video coding standard(s) being used: Pinpoint whether your research
involves AVC (H.264), HEVC (H.265), or other standards managed by Via Licensing Alliance.

¢ Detailing the implementation: Document how the patented technology will be used within
your research. Is it for encoding, decoding, transmission, or a novel application?

o Defining the scope of use: Clearly outline the purpose and duration of the use of the
patented technology within the research project.

Step 2: Preparation of a Formal Inquiry

Draft a formal inquiry to Via Licensing Alliance. This communication should be professional,
concise, and contain all the pertinent information for them to assess your request. The inquiry
should include:

 Introduction of the Research Institution: Briefly describe your university or research
institution, highlighting its non-profit and academic nature.

¢ Principal Investigator and Research Team: Provide the names and contact information of the
principal investigator and key members of the research team.

» Project Abstract: A clear and concise summary of the research project, its objectives, and its
potential scientific contributions.
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» Specific Patents in Question: List the specific patent pool(s) for which a license is being
sought.

» Detailed Description of Use: As determined in Step 1, provide a detailed explanation of how
the patented technology will be utilized in the project.

» Non-Commercial Assurance: Explicitly state that the project is for non-commercial, academic
research purposes only and that there will be no commercialization of any product or service
directly resulting from the use of the licensed patents during the research phase.

e Proposed Licensing Terms: While Via Licensing Alliance will ultimately determine the terms,
you can propose a no-fee or low-cost research license for the duration of the project.

Step 3: Contacting Via Licensing Alliance
Once the formal inquiry is prepared, the next step is to submit it to Via Licensing Alliance.

e Primary Point of Contact: It is recommended to direct your inquiry to their general licensing
department. Contact information can be found on the Via Licensing Alliance website. While a
specific contact for academic inquiries is not listed, a general inquiry will be routed to the
appropriate department.

Step 4: Negotiation and Agreement

After submitting your inquiry, be prepared for a dialogue with Via Licensing Alliance. This may
involve follow-up questions to further clarify the nature of your research and the scope of the
patent use. The goal is to negotiate a license agreement that is amenable to both parties. Key
aspects of the negotiation will likely include:

o License Fee: Advocate for a waiver or a significant reduction of licensing fees based on the
academic, non-commercial nature of your project.

o Scope of License: Ensure the license grant is broad enough to cover all intended research
activities.

o Confidentiality: Be prepared to agree to confidentiality clauses regarding the terms of the
license.
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e Reporting: Understand any reporting requirements that may be part of the agreement.

Quantitative Data Summary

As licensing for academic research is handled on a case-by-case basis, there is no
standardized quantitative data on licensing fees. However, for context, the following table
summarizes the typical royalty structure for commercial use of the HEVC/H.265 patent
portfolio, which can serve as a point of reference during negotiations, emphasizing the need for
different terms for non-commercial research.

e G Royalty Rate (Commercial Annual Enterprise Cap
roduct Categor
- Use) (Commercial Use)

After first 100,000 units/year:

HEVC Product First 100,000 units/year: $0 )
$0.20 per unit

Note: This data is for informational purposes regarding commercial licensing and should be
used to highlight the distinction of academic research during negotiations.

Key Experimental Protocols

The primary "experiment"” in this context is the successful acquisition of a research license. The
following protocol details the methodology for this process:

Protocol 1: Project Patent-Use Assessment

» Objective: To identify and document the specific patented technologies essential to the
research project.

o Materials: Project proposals, technical specifications, list of MPEG LA/Via Licensing Alliance
patent pools.

e Procedure:

1. The research team will convene to review the project's technical implementation.
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2. ldentify all instances where video encoding, decoding, or transmission utilizing standards
like AVC or HEVC will occur.

3. Consult the Via Licensing Alliance website to confirm that the identified standards are
covered by their patent pools.

4. Create a detailed internal document outlining each instance of patent use, the specific
standard involved, and the purpose within the research.

o Expected Outcome: A comprehensive internal report detailing the project's reliance on Via
Licensing Alliance-managed patents.

Protocol 2: Formal Licensing Inquiry Submission
» Objective: To formally request a research license from Via Licensing Alliance.

o Materials: Prepared formal inquiry letter (as described in "Protocol for Initiating a Licensing
Inquiry"), contact information for Via Licensing Alliance.

e Procedure:
1. Address the formal inquiry to the licensing department of Via Licensing Alliance.
2. Send the inquiry via email and registered mail to ensure receipt.
3. Log the date of submission and set a reminder for follow-up.

o Expected Outcome: Successful delivery of the licensing inquiry and initiation of
communication with Via Licensing Alliance.

Visualizing the Process

To further clarify the application and negotiation workflow, the following diagrams have been
created using the DOT language.
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Caption: Application and Negotiation Workflow
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Caption: Logical Relationships in Licensing

¢ To cite this document: BenchChem. [Navigating MPEG LA Patent Licensing for Academic
Research: A Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b16081214/docs#navigating-mpeg-la-patent-licensing-
for-academic-research-a-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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